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Compound of Interest

Compound Name: Irbesartan

Cat. No.: B000333

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Irbesartan. The following procedural steps and data
are designed to ensure safe operational use and proper disposal.

Hazard Summary

Irbesartan is an angiotensin Il receptor blocker used in pharmaceutical products. While the

finished tablet form presents minimal risk under normal handling, the active pharmaceutical

ingredient (API) or dust from crushed or broken tablets carries potential health hazards. Key
risks include:

o Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[1][2][3] It may also
cause harm to breast-fed children.[1][2][3]

o Target Organ Damage: May cause damage to the kidneys through prolonged or repeated
exposure if swallowed.[1][2]

« Irritation: May cause skin, eye, and respiratory irritation upon exposure to dust.[4]

It is imperative to obtain special instructions before use and to understand all safety
precautions.[1][2]

Quantitative Exposure Limits
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A key value for ensuring workplace safety is the Occupational Exposure Limit (OEL). This limit
represents the maximum permissible concentration of a substance in the workplace air for a
specific duration.

Parameter Value Source

Occupational Exposure Limit Sanofi-aventis, 8-hour Time-
0.1 mg/m3 .

(OEL) Weighted Average (TWA)[1][2]

Personal Protective Equipment (PPE) Protocol

Selection of appropriate PPE is critical and depends on the form of Irbesartan being handled
and the specific laboratory procedure.

1. Engineering Controls:

e Ventilation: Always handle Irbesartan in a well-ventilated area.[1][4] Use adequate general
and local exhaust ventilation to keep airborne concentrations low.[4]

e Fume Hood: For operations that may generate dust or aerosols, such as weighing or
preparing solutions from the API, use a chemical fume hood.[5]

2. Personal Protective Equipment:
e Eye and Face Protection:

o Safety glasses with side shields or safety goggles are mandatory if there is a potential for
dust exposure, such as when handling broken/crushed tablets or the pure API.[1][2][4][5]

e Skin Protection:

o Gloves: Wear suitable chemical-resistant protective gloves when handling the unfinished
product, broken tablets, or the API.[1][2][5] Gloves should meet a standard such as BS EN
374:2003.[5] Always inspect gloves before use and wash hands thoroughly after handling.

[4]115]

o Body Protection: Wear suitable work clothes or a lab coat to prevent skin contact.[1][2][5]
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» Respiratory Protection:

o Normal Handling: For handling intact tablets, respiratory protection is generally not
required.[1][2]

o Dust Exposure Risk: If a risk assessment indicates a potential for inhaling dust (e.g.,
during weighing, compounding, or cleaning up spills), an approved air-purifying respirator
must be worn.[1][2][5][6]

The following diagram outlines the decision-making process for selecting the appropriate level
of PPE.

Required PPE

Physical Form Standard PPE:
- Lab Coat

—— ™| - Safety Glasses

Task Assessment Low Potential m—
_w— (Low Dust Risk) - Cloves
Assess Task: - ]
i |
Handling Irbesartan High Potential

for Dust Powder (API) or Enhanced PPE:
Crushed/Broken Tablets - Lab Coat
(High Dust Risk) B - Goggles
- Chemical-Resistant Gloves
- Respiratory Protection
(In Fume Hood)

Click to download full resolution via product page

Caption: Logical workflow for Irbesartan PPE selection.

Operational and Disposal Plans

Adherence to strict operational and disposal protocols is essential for safety and compliance.

Handling and Storage Procedures

e Handling:
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[e]

Avoid contact with eyes, skin, and clothing.[4][5]

o

Avoid breathing dust.[1][4] Minimize dust generation and accumulation.[4][6]

[¢]

Wash hands thoroughly after handling and before breaks.[1][4][5]

[¢]

Do not eat, drink, or smoke in handling areas.[1][4]

o Storage:
o Store in a tightly-closed container in a cool, dry, well-ventilated area.[4]

o The recommended storage temperature is typically 25°C (77°F), with excursions permitted
to 15-30°C (59-86°F).[1][2][6]

o Store locked up and away from incompatible materials such as strong oxidizing agents.[1]

[3]

Spill Response and Cleanup

In the event of a spill, follow these steps:
e Evacuate and Secure: Keep unnecessary personnel away from the spill area.[6]

o Don PPE: Wear appropriate personal protective equipment, including respiratory protection,
gloves, and eye protection.[2]

o Containment: Prevent the spill from entering drains or waterways.[1][2]
o Cleanup:

o To minimize airborne dust, gently moisten the spilled powder with water before collection.

[1](2]

o Use a vacuum cleaner equipped with a HEPA filter or carefully sweep/scoop the material
into a suitable container for disposal.[1][2][6]

o Decontaminate: Wash the spill area with plenty of water and absorb or retain the cleaning
water for proper disposal.[1][2]
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Disposal Plan

Product Disposal: Dispose of Irbesartan waste in accordance with all applicable federal,
state, and local environmental regulations.[1] Incineration at an approved facility is a
recommended method.[6]

Contaminated PPE: Contaminated clothing and disposable PPE should be placed in a
sealed container and disposed of as chemical waste.

Unused Medicine: For unused or expired tablets, the preferred disposal method is through a
drug take-back program.[7] If a take-back program is not accessible, mix the medicine with
an unpalatable substance (e.g., dirt, coffee grounds), place it in a sealed container, and
discard it in household trash.[7] Never flush Irbesartan down the toilet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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